Cas no 2909-52-6 (Bromoform-d)

• Product Name: Bromoform-d
• CAS No: 2909-52-6
• MF: CHBr₃
• MW: 253.736799955368
• MDL: MFCD00000129
• CID: 265006
• PubChem ID: 102348
• Update Time: 2025-10-29

Bromoform-d Chemical and Physical Properties

Names and Identifiers

• Methane-d, tribromo-(7CI,8CI,9CI)
• Bromoform-d
• NULL
• 2,5-Cyclohexadiene-1,4-dione,2,3,5-tribromo-6-chloro
• Chlortribromchinon
• deuterio-bromoform
• Deuteriumbromoform
• Deuterobromoform
• Tribromchlor-p-benzochinon
• Tribrom-deuterio-methan
• Tribromdeuteromethan
• tribromo-deuterio-methane
• Tribromo(2H)methane
• Deuteriobromoform
• Tribromodeuteromethane
• Methane-d, tribromo-
• tribromo(?H)methane
• Tribromomethane-d
• Bromoform-d1
• Tribromo(~2~H)methane
• MFCD00000129
• DTXSID00951689
• 2909-52-6
• tribromo(deuterio)methane
• D98102
• Deuteriobromomethane
• EINECS 220-823-0
• Bromoform-d, >=99.5 atom % D, >=99% (CP), contains copper as stabilizer
• Tribromodeuteriomethane
• J-017388
• BROMOFORM (D, 99.5%) CONTAINS COPPER WIRE
• DIKBFYAXUHHXCS-MICDWDOJSA-N
• Deuterated tribromomethane

• MDL： MFCD00000129
• Inchi： 1S/CHBr3/c2-1(3)4/h1H/i1D
• InChI Key： DIKBFYAXUHHXCS-MICDWDOJSA-N
• SMILES： BrC([2H])(Br)Br

Computed Properties

• Exact Mass: 250.76900
• Monoisotopic Mass: 250.769
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 4
• Rotatable Bond Count: 0
• Complexity: 8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Colorless Transparent Liquid
• Density: 2.906 g/mL at 25 °C(lit.)
• Melting Point: 8 °C
• Boiling Point: 136.5 °C(lit.)
• Flash Point: 44°C
• Refractive Index: n20/D 1.5956(lit.)
• PSA: 0.00000
• LogP: 2.45470
• Solubility: Slightly soluble in water
• Vapor Pressure: No data available

Bromoform-d Security Information

• Signal Word：Danger
• Hazard Statement： H302 (100%) H315 (100%) H319 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2515 6.1/PG 3
• WGK Germany：-
• Hazard Category Code： 23-36/38-51/53-22
• Safety Instruction： S28A-S45-S61
• Hazardous Material Identification：
• Risk Phrases：R23
• Safety Term：S28A;S45;S61
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Halomethanes Trihalomethanes

Additional information on Bromoform-d

Comprehensive Guide to Bromoform-d (CAS No. 2909-52-6): Properties, Applications, and Industry Insights

Bromoform-d (CAS No. 2909-52-6), also known as deuterated bromoform, is a specialized isotopic variant of bromoform where hydrogen atoms are replaced by deuterium. This compound is widely utilized in NMR spectroscopy, chemical research, and isotopic labeling studies. Its unique properties make it indispensable in advanced analytical techniques, particularly for elucidating molecular structures and dynamics.

The growing demand for deuterated compounds like Bromoform-d is driven by their critical role in pharmaceutical development and material science. Researchers frequently search for "Bromoform-d uses," "CAS 2909-52-6 specifications," or "deuterated solvent alternatives," reflecting its relevance in modern laboratories. Unlike conventional solvents, Bromoform-d minimizes proton interference in NMR experiments, ensuring higher accuracy in spectral data.

From a chemical perspective, Bromoform-d exhibits distinct physical properties, including a higher density and altered boiling point compared to its non-deuterated counterpart. These characteristics are pivotal for applications requiring precise solvent effects, such as reaction mechanism studies or polymer analysis. Industry professionals often inquire about "Bromoform-d stability" or "compatibility with other deuterated reagents," underscoring its technical significance.

Environmental and safety considerations are also trending topics. While Bromoform-d is primarily used in controlled settings, queries like "sustainable deuterated solvents" highlight the shift toward eco-friendly alternatives. Manufacturers now emphasize green chemistry principles in producing isotopic compounds, aligning with global sustainability goals.

In summary, Bromoform-d (CAS No. 2909-52-6) remains a cornerstone in scientific research, bridging gaps between isotopic labeling and analytical precision. Its evolving applications—from life sciences to industrial quality control—ensure its continued prominence in the chemical marketplace.